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Compound of Interest

Compound Name: Xanthoxin

Cat. No.: B146791

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the synthesis of stable isotope-
labeled Xanthoxin, a key intermediate in the biosynthesis of the plant hormone abscisic acid.
The provision of labeled Xanthoxin is crucial for a variety of research applications, including
plant physiology studies, metabolic flux analysis, and as an internal standard for quantitative
mass spectrometry-based assays. Two primary approaches for the synthesis of labeled
Xanthoxin are presented: a biosynthetic method and a chemical synthesis method.

Biosynthetic Approach for Stable Isotope-Labeled
Xanthoxin

The biosynthetic approach leverages the natural carotenoid metabolic pathway in plants or
microorganisms to produce labeled Xanthoxin. This is achieved by supplying stable isotope-
labeled precursors, which are incorporated into the carotenoid backbone that is subsequently
cleaved to yield Xanthoxin.

Signaling Pathway: Biosynthesis of Xanthoxin

The biosynthesis of Xanthoxin originates from the carotenoid pathway. Key precursors like
pyruvate and glyceraldehyde-3-phosphate, derived from glycolysis, enter the methylerythritol 4-
phosphate (MEP) pathway to form isopentenyl pyrophosphate (IPP) and dimethylallyl
pyrophosphate (DMAPP). These C5 units are sequentially added to create the C40 carotenoid
backbone. Through a series of desaturation, cyclization, and hydroxylation reactions, 3-
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carotene is converted to violaxanthin and neoxanthin. The crucial step is the oxidative cleavage
of 9-cis-violaxanthin or 9-cis-neoxanthin by the enzyme 9-cis-epoxycarotenoid dioxygenase
(NCED) to yield the C15 aldehyde, Xanthoxin.
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labeled-xanthoxin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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